3-amino-1-(2-amino-3-methoxyphenyl)propan-1-one hydrochloride
Overview
Description
3-amino-1-(2-amino-3-methoxyphenyl)propan-1-one hydrochloride, also known as 3-APM, is a compound that has been extensively studied for its various applications in scientific research. It is an organic compound that has been used in various biochemical, physiological, and medical studies. 3-APM has been used as a substrate for various enzymes and has been found to be useful in the synthesis of various drugs. It has also been used in the study of the mechanisms of action of various drugs.
Scientific Research Applications
3-amino-1-(2-amino-3-methoxyphenyl)propan-1-one hydrochloride has been used extensively in scientific research. It has been used as a substrate for various enzymes and has been found to be useful in the synthesis of various drugs. It has also been used in the study of the mechanisms of action of various drugs. This compound has been used in the study of the effects of various drugs on the nervous system, as well as in the study of the effects of various drugs on the cardiovascular system. It has also been used in the study of the effects of various drugs on the immune system.
Mechanism of Action
The mechanism of action of 3-amino-1-(2-amino-3-methoxyphenyl)propan-1-one hydrochloride is not completely understood. However, it is believed that this compound acts as an agonist of the adenosine A2A receptor, which is a G-protein coupled receptor. This receptor is involved in various physiological processes, such as the regulation of blood pressure, heart rate, and blood sugar levels. It is also believed that this compound may act as an antagonist of the serotonin 5-HT2A receptor, which is also a G-protein coupled receptor. This receptor is involved in various physiological processes, such as the regulation of mood and appetite.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not completely understood. However, it is believed that this compound may have various effects on the nervous system, the cardiovascular system, and the immune system. It is believed that this compound may have various effects on the nervous system, such as the regulation of mood and appetite. It is also believed that this compound may have various effects on the cardiovascular system, such as the regulation of blood pressure, heart rate, and blood sugar levels. It is also believed that this compound may have various effects on the immune system, such as the regulation of inflammation.
Advantages and Limitations for Lab Experiments
3-amino-1-(2-amino-3-methoxyphenyl)propan-1-one hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is readily available. Another advantage is that it is relatively stable and has a long shelf life. One limitation is that it is not very water soluble, which can make it difficult to use in certain experiments. Another limitation is that it can be toxic to certain organisms, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of 3-amino-1-(2-amino-3-methoxyphenyl)propan-1-one hydrochloride in scientific research. One potential direction is to explore its potential therapeutic applications, such as its use as an anti-inflammatory agent or as an antidepressant. Another potential direction is to explore its potential effects on other physiological systems, such as the endocrine system. Another potential direction is to explore its potential effects on various diseases, such as cancer or Alzheimer’s disease. Finally, another potential direction is to explore its potential effects on other organisms, such as plants or bacteria.
Synthesis Methods
3-amino-1-(2-amino-3-methoxyphenyl)propan-1-one hydrochloride can be synthesized by a variety of methods. One method is the reaction of 3-amino-1-propanol with 2-amino-3-methoxyphenylacetic acid. This reaction is catalyzed by an acid, such as hydrochloric acid, and takes place at a temperature of 110-120°C. Another method is the reaction of 3-amino-1-propanol with 2-amino-3-methoxybenzaldehyde. This reaction is catalyzed by an acid, such as hydrochloric acid, and takes place at a temperature of 120-140°C.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-(2-amino-3-methoxyphenyl)propan-1-one hydrochloride involves the reaction of 3-methoxybenzaldehyde with nitroethane to form 3-methoxyphenyl-2-nitropropene, which is then reduced to 3-methoxyphenylpropan-1-amine. This amine is then reacted with 2-amino-3-methoxybenzoic acid to form the final product, 3-amino-1-(2-amino-3-methoxyphenyl)propan-1-one hydrochloride.", "Starting Materials": [ "3-methoxybenzaldehyde", "nitroethane", "sodium borohydride", "acetic acid", "2-amino-3-methoxybenzoic acid", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Condensation of 3-methoxybenzaldehyde and nitroethane in the presence of acetic acid to form 3-methoxyphenyl-2-nitropropene.", "Step 2: Reduction of 3-methoxyphenyl-2-nitropropene using sodium borohydride in ethanol to form 3-methoxyphenylpropan-1-amine.", "Step 3: Reaction of 3-methoxyphenylpropan-1-amine with 2-amino-3-methoxybenzoic acid in the presence of hydrochloric acid to form 3-amino-1-(2-amino-3-methoxyphenyl)propan-1-one hydrochloride." ] } | |
| 2694729-61-6 | |
Molecular Formula |
C10H15ClN2O2 |
Molecular Weight |
230.7 |
Purity |
95 |
Origin of Product |
United States |
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